Cas no 154554-90-2 (Scalarenedial)

• Product Name: Scalarenedial
• CAS No: 154554-90-2
• MF: C₂₅H₃₈O₂
• MW: 370.568027973175
• CID: 163143
• PubChem ID: 9976453
• Update Time: 2024-02-28

Scalarenedial Chemical and Physical Properties

Names and Identifiers

• 1,2-Chrysenedicarboxaldehyde,1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-,(1R,4aS,4bR,6aS,10aS,10bR,12aS)-
• 1,2-Chrysenedicarboxaldehyde,1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,...
• (-)-12-Deacetoxyscalaradial
• (-)-Scalarenedial
• 1,2-Chrysenedicarboxaldehyde, 1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-, (1R-(1alpha,4abeta,4balpha,6abeta,10aalpha,10bbeta,12aalpha))-
• 12-Deacetoxyscalaradial
• D-Homoandrost-16-ene-17,17a-dicarbo
• Scalarenedial
• CCG-257556
• D-Homoandrost-16-ene-17,17a-dicarboxaldehyde, 4,4,8-trimethyl-, (5alpha,17abeta)-
• CHEMBL472023
• 4b,7,7,10a,12a-Pentamethyl-1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydrochrysene-1,2-dicarbaldehyde
• DTXSID70935012
• 1,2-Chrysenedicarboxaldehyde, 1,4,4a,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-4b,7,7,10a,12a-pentamethyl-, (1R,4aS,4bR,6aS,10aS,10bR,12aS)-
• 154554-90-2

• Inchi： 1S/C25H38O2/c1-22(2)11-6-12-24(4)19(22)9-14-25(5)20-8-7-17(15-26)18(16-27)23(20,3)13-10-21(24)25/h7,15-16,18-21H,6,8-14H2,1-5H3/t18-,19-,20+,21+,23+,24-,25-/m0/s1
• InChI Key： QNKOIQITFODMFG-RNDOZLNUSA-N
• SMILES： O=C[C@H]1C(C=O)=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@]12C

Computed Properties

• Exact Mass: 370.287180451g/mol
• Monoisotopic Mass: 370.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 6.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids Scalarane sesterterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Scalarane sesterterpenoids